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Compound of Interest

Compound Name: Methyl o-tolyl sulfide

Cat. No.: B076835 Get Quote

Essential Safety and Handling Guide for Methyl
o-tolyl sulfide
This guide provides immediate and essential safety protocols for laboratory personnel handling

Methyl o-tolyl sulfide. Given the absence of a specific Safety Data Sheet (SDS) for Methyl o-
tolyl sulfide, the following procedures are based on data from closely related compounds,

such as Methyl p-tolyl sulfide and other flammable organosulfur compounds. Researchers

should handle this chemical with caution and adhere to these guidelines to minimize risk.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table outlines the required

equipment for handling Methyl o-tolyl sulfide.
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Body Part Protective Equipment
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended to protect

against skin contact. Always

inspect gloves for integrity

before use and dispose of

contaminated gloves in

accordance with laboratory

procedures.[1]

Eyes/Face Safety goggles or a face shield

Wear tightly fitting safety

goggles to protect against

splashes.[2] A face shield may

be worn for additional

protection.

Body
Laboratory coat or chemical-

resistant apron

A standard laboratory coat

should be worn. For tasks with

a higher risk of splashing, a

chemical-resistant apron or

suit is advised.

Respiratory Fume hood or respirator

Handle Methyl o-tolyl sulfide in

a well-ventilated area,

preferably within a chemical

fume hood, to minimize

inhalation of vapors. If a fume

hood is not available or

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.[3]
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Adherence to a strict operational protocol is essential for safety when handling Methyl o-tolyl
sulfide.

1. Preparation:

Ensure a chemical fume hood is operational.

Assemble all necessary PPE as detailed in the table above.

Locate the nearest eyewash station and safety shower before beginning work.

Have spill control materials (e.g., absorbent pads, sand) readily available.

2. Handling:

Ground all equipment to prevent static discharge, as vapors may form explosive mixtures

with air.

Use spark-proof tools.

Keep the container tightly closed when not in use and store in a cool, well-ventilated area

away from heat and ignition sources.

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.[1]

3. Disposal Plan:

Dispose of Methyl o-tolyl sulfide and any contaminated materials as hazardous waste.[1]

Waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name.

Do not mix with other waste streams.

Follow all local, state, and federal regulations for hazardous waste disposal.[4]
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First Aid Measures
Immediate action is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with copious

amounts of water for at least 15 minutes. If

irritation persists, seek medical attention.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Quantitative Data Summary
The following table summarizes key quantitative data for the closely related compound, Methyl

p-tolyl sulfide, which may be similar to Methyl o-tolyl sulfide.
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Property Value

Molecular Formula C₈H₁₀S

Molecular Weight 138.23 g/mol

Boiling Point 52-54 °C / 1 mmHg[3]

Density 1.027 g/mL at 25 °C[3]

Flash Point 85 °C (185 °F) - closed cup[3]
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Safe Handling Workflow for Methyl o-tolyl sulfide

Preparation
- Verify fume hood
- Assemble PPE

- Locate safety equipment
- Prepare spill kit

Handling
- Work in fume hood
- Ground equipment

- Use spark-proof tools
- Keep container closed

Spill Response
- Evacuate area
- Alert supervisor

- Use spill kit
- Ventilate area

In case of spill

Waste Disposal
- Collect in labeled container

- Do not mix waste
- Follow regulations

After use

Decontamination
- Clean work area

- Remove PPE correctly
- Wash hands thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl o-tolyl sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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